2-(2-Methyl-1,3-oxathiolan-2-yl)ethanethiol
Overview
Description
“2-(2-Methyl-1,3-oxathiolan-2-yl)ethanethiol” is a chemical compound with the molecular formula C6H12OS2 and a molecular weight of 164.28 . It is also known by its CAS number 95792-16-8 .
Molecular Structure Analysis
The molecular structure of “2-(2-Methyl-1,3-oxathiolan-2-yl)ethanethiol” consists of a five-membered ring containing two heteroatoms, sulfur and oxygen . The ring is substituted with a methyl group and an ethanethiol group .Physical And Chemical Properties Analysis
The predicted boiling point of “2-(2-Methyl-1,3-oxathiolan-2-yl)ethanethiol” is 265.6±25.0 °C and its predicted density is 1.112±0.06 g/cm3 . The compound is predicted to have a pKa of 10.41±0.10 .Scientific Research Applications
Polyfunctional 1,3-Dithiolanes Synthesis
Researchers have demonstrated that 5,5-dialkyl-4-cyanomethylene-1,3-oxathiolan-2-ones can undergo ring opening and subsequent dimerization under mild conditions to produce polyfunctional 1,3-dithiolanes. This process involves interactions with diethylamine, aliphatic alcohols, and ethanethiol, highlighting a versatile route for synthesizing compounds with multiple functional groups (Dorofeev et al., 2002).
Chemoselective Protection of Carbonyl Compounds
Yttrium triflate has been identified as an effective catalyst for converting carbonyl compounds into their oxathiolane, dithiolane, and dithiane derivatives, using 2-mercaptoethanol, 1,2-ethanedithiol, and 1,3-propanedithiol. This method achieves high chemoselective protection of carbonyl compounds, offering a valuable tool for synthetic chemistry (De, 2004).
Synthesis of Trifluoromethyl Containing 1,4-Oxathiolanes
The stereoselective preparation of trifluoromethyl-containing 1,4-oxathiolane derivatives from 1,3-oxathiolanes through ring expansion reactions has been achieved. This process involves sulfur ylide intermediates generated from 2-diazo-3,3,3-trifluoro-propionic acid methyl ester and 1,3-oxathiolanes, catalyzed by Rh2(OAc)4, yielding products with excellent yields and high stereoselectivities (Zhu et al., 2006).
Muscarinic Antagonists Development
A study on 1,3-oxathiolane muscarinic ligands led to the synthesis of a series of isomeric 1-methyl-2-(2,2-alkylaryl-1,3-oxathiolan-5-yl)pyrrolidine 3-sulfoxide derivatives. These compounds, containing multiple stereogenic centers, demonstrated potent antagonistic properties with modest subtype selectivity, contributing to the development of muscarinic antagonists (Dei et al., 2008).
properties
IUPAC Name |
2-(2-methyl-1,3-oxathiolan-2-yl)ethanethiol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12OS2/c1-6(2-4-8)7-3-5-9-6/h8H,2-5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VWBCXQCUAVKPLS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(OCCS1)CCS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12OS2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30692836 |
Source
|
| Record name | 2-(2-Methyl-1,3-oxathiolan-2-yl)ethane-1-thiol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30692836 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Methyl-1,3-oxathiolan-2-yl)ethanethiol | |
CAS RN |
95792-16-8 |
Source
|
| Record name | 2-(2-Methyl-1,3-oxathiolan-2-yl)ethane-1-thiol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30692836 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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